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Introduction

Uvarovite, a calcium chromium silicate with the chemical formula CasCrz(SiOa4)s, is a rare
member of the garnet group of minerals.[1][2][3] First discovered in 1832 by Germain Henri
Hess and named after Count Sergei Uvarov, a Russian statesman and mineral collector,
uvarovite is distinguished by its consistently vibrant emerald-green color, a characteristic
attributed to its intrinsic chromium content.[1][2][4][5] This sets it apart from other green garnets
where color is often due to trace impurities.[5][6] Typically found as small, well-formed
dodecahedral or trapezohedral crystals, often as a druzy crust on a matrix, uvarovite is a
subject of interest for its unique crystal chemistry and geological formation environments.[2][6]
This guide provides an in-depth overview of its mineralogical data, global localities, and the
experimental protocols used for its characterization.

Mineralogical Data

The key physical and optical properties of uvarovite are summarized in the tables below,
providing a quantitative overview for comparative analysis.

Physical Properties
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Property Value

Chemical Formula CasCr2(SiOa4)3[1][2][3]

Crystal System Isometric[2][3][7]

Mohs Hardness 6.5 - 7.5[1][2][4]

Specific Gravity 3.77 - 3.81[1][7]

Cleavage None[2][4]

Fracture Conchoidal or uneven[2][4]
Luster Vitreous (glass-like)[1][4][7]
Streak White[1][4][7]

Transparency Transparent to translucent[1][4]

Onptical Properties

Property Value
Color Emerald-green to dark green[1][2][7]
Refractive Index 1.79 - 1.87[2][4]

o Isotropic, but may show weak anisotropy due to
Birefringence .
strain[7]

Pleochroism None

Global Localities

Uvarovite is a relatively rare garnet, with notable occurrences in specific geological settings,
primarily in association with chromium-rich rocks like serpentinite and chromite deposits.[1][2]
Significant localities are listed in the table below.
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Continent Country/Region Notable Localities
Outokumpu region (historically
Europe Finland a major source of high-quality
crystals)[1][4][6]
Saranovskii Mine, Ural
Russia Mountains (type locality)[2][6]
[7]
Italy Val Malenco[1][6]
Spain Pico do Posets, Pyrenees[8]
Turkey Kop Krom mine, Erzerum[6][8]

California, Arizona, New

North America USA Mexico, Pennsylvania,
Oregon[1][2][4][8]

Canada Quebec[8]

Africa South Africa Bushveld Igneous Complex[1]

Asia Japan, Taiwan [1]

Australia New South Wales [1]

Experimental Protocols

The characterization of uvarovite relies on a suite of standardized mineralogical techniques.

The methodologies for determining its key properties are detailed below.

Hardness Determination (Mohs Scale)

The Mohs hardness test is a qualitative, non-destructive method to determine the relative

hardness of a mineral.

Methodology:

e Specimen Selection: A clean, unaltered surface of the uvarovite specimen is chosen for

testing.
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e Scratch Test: A set of standard minerals of known hardness (the Mohs scale) or common
objects with a known hardness are used. The test is performed by attempting to scratch the
surface of the uvarovite with a substance of known hardness, and vice versa.

[¢]

A fingernail (Hardness ~2.5)

[e]

A copper penny (Hardness ~3.5)

o

A steel knife blade or glass plate (Hardness ~5.5)

[¢]

A steel file (Hardness ~6.5)

[¢]

Quartz (Hardness 7)

o Observation: The presence or absence of a scratch is observed. If the standard material
scratches the uvarovite, the uvarovite is softer than the standard. If the uvarovite
scratches the standard, it is harder.

o Bracketing: By systematically testing with materials of increasing hardness, the hardness of
the uvarovite is bracketed between two points on the Mohs scale. For uvarovite, it will
scratch a steel file but will be scratched by quartz.

Specific Gravity Determination (Hydrostatic Method)

The specific gravity of a mineral is the ratio of its density to the density of water. The hydrostatic
weighing method is a common and accurate technique for its determination.

Methodology:

o Apparatus: An analytical balance equipped with a suspension hook and a beaker of distilled
water at a known temperature (typically 4°C).

o Weight in Air (W _air): The uvarovite specimen is weighed in the air to determine its mass.

o Weight in Water (W_water): The specimen is suspended by a thin thread and fully immersed
in the beaker of distilled water without touching the sides or bottom. The weight of the
submerged specimen is recorded.
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o Calculation: The specific gravity (SG) is calculated using the formula: SG = W_air / (W_air -
W_water)

Refractive Index Determination (Immersion Method)

The immersion method, utilizing the Becke line phenomenon, is a standard technique for
determining the refractive index of a mineral.

Methodology:

Sample Preparation: Small fragments of uvarovite are crushed and placed on a microscope
slide.

e Immersion QOils: A series of calibrated immersion oils with known refractive indices are used.
A drop of an immersion oil is applied to the mineral fragments, and a cover slip is placed on
top.

e Microscopic Observation: The slide is viewed under a petrographic microscope using plane-
polarized light.

o Becke Line Test: The focus of the microscope is slightly raised (or the stage is lowered). A
bright line, the Becke line, will appear to move into the medium with the higher refractive
index.

e Matching: This process is repeated with different immersion oils until an oil is found where
the Becke line is minimized or disappears, and the mineral fragments become nearly
invisible. At this point, the refractive index of the mineral is equal to the refractive index of the
immersion oil. For isotropic minerals like uvarovite, the refractive index will be the same in
all orientations.

Crystal Structure Determination (X-Ray Diffraction -
XRD)

X-ray diffraction is a powerful non-destructive technique used to determine the crystal structure
of a mineral.

Methodology:
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o Sample Preparation: A small, representative sample of uvarovite is finely ground into a
homogeneous powder. The powder is then mounted onto a sample holder.

 Instrumentation: A powder X-ray diffractometer is used. This instrument generates a
monochromatic beam of X-rays that is directed at the powdered sample.

o Data Collection: The sample is rotated while being irradiated with X-rays. The diffracted X-
rays are detected at various angles (26).

o Data Analysis: The resulting X-ray diffraction pattern is a plot of X-ray intensity versus the
diffraction angle (26). The positions and intensities of the diffraction peaks are unique to the
crystal structure of uvarovite.

o Phase Identification: The obtained diffraction pattern is compared to a database of known
mineral patterns, such as the International Centre for Diffraction Data (ICDD) database, to
confirm the identity of uvarovite. The lattice parameters of the isometric crystal system can
also be calculated from the peak positions.

Chemical Composition Determination (Electron
Microprobe Analysis - EPMA)

Electron microprobe analysis is a quantitative, in-situ, non-destructive technique used to
determine the elemental composition of a mineral at a microscopic scale.

Methodology:

o Sample Preparation: A uvarovite crystal is mounted in an epoxy resin, and the surface is
polished to a mirror finish. The sample is then coated with a thin layer of carbon to make it
conductive.

 Instrumentation: An electron microprobe, which is a type of scanning electron microscope
equipped with wavelength-dispersive X-ray spectrometers (WDS), is used.

o Analysis: A focused beam of high-energy electrons is directed onto the surface of the
uvarovite sample. This causes the atoms in the sample to emit characteristic X-rays.
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o X-ray Detection and Quantification: The WDS spectrometers are used to measure the
wavelengths and intensities of the emitted X-rays. The intensity of the characteristic X-rays
for each element is proportional to its concentration in the sample.

o Data Correction: The raw data is corrected for various matrix effects (ZAF correction: atomic
number, absorption, and fluorescence) to yield accurate elemental concentrations of calcium,
chromium, silicon, and any other elements present.

Visualizations
Uvarovite's Position within the Garnet Group

The following diagram illustrates the classification of uvarovite within the ugrandite series of
the garnet mineral supergroup.

Garnet Supergroup

Pyralspite Group Ugrandite Group
(Al'in B-site) (Cain A-site)

Grossular Andradite
CasAlz(SiOa4)s3 CasFez3+(SiOa)3

Uvarovite
CasCr2(SiOa)s3

Click to download full resolution via product page

Caption: Classification of Uvarovite within the Garnet Supergroup.

Standard Workflow for Uvarovite Identification

The following diagram outlines a standard workflow for the identification and characterization of
a potential uvarovite sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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